Cas no 1009346-46-6 (2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid)

2-(2,5-Dimethylbenzenesulfonamido)-3-methylbutanoic acid is a sulfonamide-derived carboxylic acid compound characterized by its unique structural features, including a dimethyl-substituted benzene ring and a branched aliphatic chain. This configuration imparts potential advantages in solubility and reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both sulfonamide and carboxyl functional groups allows for selective derivatization, enabling its use in the development of bioactive molecules or specialty chemicals. Its sterically hindered structure may also contribute to enhanced stability under certain reaction conditions. The compound is typically handled under controlled conditions due to its reactive moieties, ensuring optimal performance in synthetic workflows.

2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid structure

1009346-46-6 structure

Product Name:2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid

CAS No:1009346-46-6

MF:C₁₃H₁₉NO₄S

MW:285.359262704849

CID:97976

PubChem ID:6916161

Update Time:2025-05-28

2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Valine,N-[(2,5-dimethylphenyl)sulfonyl]-
- N-(2,5-Dimethylphenylsulfonyl)-DL-valine
- ((2,5-Dimethylphenyl)sulfonyl)valine
- N-[(2,5-DIMETHYLPHENYL)SULFONYL]VALINE
- 2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid
- HY-W032695
- AQ-390/42486790
- AKOS000813717
- E81001
- CS-0076719
- 1009346-46-6
- F1565-0015
- 2-[(2,5-dimethylphenyl)sulfonylamino]-3-methylbutanoic acid
- AS-63872
- VALINE, N-[(2,5-DIMETHYLPHENYL)SULFONYL]-
- N-(2,5-DiMethylphenylsulfonyl)-DL-valine, 96%
- DA-65753
- CHEMBL5305782
- MDL： MFCD04444228
- Inchi： 1S/C13H19NO4S/c1-8(2)12(13(15)16)14-19(17,18)11-7-9(3)5-6-10(11)4/h5-8,12,14H,1-4H3,(H,15,16)
- InChI Key： RSFWLMSKHBUENF-UHFFFAOYSA-N
- SMILES： S(C1C=C(C)C=CC=1C)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

Exact Mass: 285.10347926g/mol
Monoisotopic Mass: 285.10347926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 91.8Å²

Experimental Properties

Density: 1.219±0.06 g/cm3(Predicted)
Melting Point: 121-122℃
Boiling Point: 462.7±55.0 °C(Predicted)
PSA: 91.85000
LogP: 3.16260

2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-RY952-50mg	N-(2,5-Dimethylphenylsulfonyl)-DL-valine	1009346-46-6	96%	50mg	￥199.0	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H34103-1g	N-(2,5-Dimethylphenylsulfonyl)-DL-valine, 96%	1009346-46-6	96%	1g	￥2857.00	2023-02-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H34103-250mg	N-(2,5-Dimethylphenylsulfonyl)-DL-valine, 96%	1009346-46-6	96%	250mg	￥1031.00	2023-02-09
TRC	D208156-100mg	N-[(2,5-Dimethylphenyl)sulfonyl]-Valine	1009346-46-6		100mg	$ 185.00	2022-06-05
TRC	D208156-500mg	N-[(2,5-Dimethylphenyl)sulfonyl]-Valine	1009346-46-6		500mg	$ 680.00	2022-06-05
TRC	D208156-1g	N-[(2,5-Dimethylphenyl)sulfonyl]-Valine	1009346-46-6		1g	$ 1045.00	2022-06-05
Key Organics Ltd	AS-63872-1MG	2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid	1009346-46-6	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	AS-63872-5MG	2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid	1009346-46-6	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	AS-63872-10MG	2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid	1009346-46-6	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	AS-63872-1G	2-(2,5-dimethylbenzenesulfonamido)-3-methylbutanoic acid	1009346-46-6	>95%	1g	£391.00	2025-02-09